Cas no 14299-99-1 (N-(pyrrolidin-2-ylidene)hydroxylamine hydrochloride)

• Product Name: N-(pyrrolidin-2-ylidene)hydroxylamine hydrochloride
• CAS No: 14299-99-1
• CID: 4599294
• PubChem ID: 132398651
• Update Time: 2025-05-26

N-(pyrrolidin-2-ylidene)hydroxylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(pyrrolidin-2-ylidene)hydroxylamine hydrochloride

Additional information on N-(pyrrolidin-2-ylidene)hydroxylamine hydrochloride

Introduction to N-(pyrrolidin-2-ylidene)hydroxylamine hydrochloride (CAS No. 14299-99-1)

N-(pyrrolidin-2-ylidene)hydroxylamine hydrochloride, with the chemical identifier CAS No. 14299-99-1, is a significant compound in the realm of pharmaceutical and biochemical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The pyrrolidin-2-ylidene moiety, a key feature of this molecule, contributes to its distinct reactivity and makes it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of N-(pyrrolidin-2-ylidene)hydroxylamine hydrochloride consists of a pyrrolidine ring linked to a hydroxylamine group, with the addition of a hydrochloride salt form to enhance solubility and stability. This configuration imparts a range of chemical and biological properties that make it particularly useful in synthetic chemistry and drug discovery. The presence of both nitrogen and oxygen heteroatoms in the molecule allows for diverse interactions with biological targets, making it a promising candidate for further exploration.

In recent years, there has been growing interest in the development of molecules that can modulate enzyme activity and cellular signaling pathways. N-(pyrrolidin-2-ylidene)hydroxylamine hydrochloride has been investigated for its potential role in inhibiting various enzymes involved in inflammatory and metabolic disorders. Studies have shown that this compound can interact with metalloproteinases and other enzymes, potentially leading to the development of new treatments for conditions such as arthritis and diabetes.

The pharmacological properties of N-(pyrrolidin-2-ylidene)hydroxylamine hydrochloride have been further explored through computational modeling and experimental studies. These investigations have revealed that the compound exhibits significant binding affinity to certain protein targets, suggesting its utility as an inhibitor or modulator. The hydroxylamine group, in particular, has been identified as a key pharmacophore responsible for much of its biological activity.

One of the most exciting aspects of N-(pyrrolidin-2-ylidene)hydroxylamine hydrochloride is its versatility in drug design. Researchers have utilized this compound as a building block for more complex molecules with enhanced pharmacological profiles. By modifying its structure, scientists have been able to create derivatives with improved selectivity and reduced toxicity. This approach underscores the importance of N-(pyrrolidin-2-ylidene))hydroxylamine hydrochloride as a versatile intermediate in medicinal chemistry.

The synthesis of N-(pyrrolidin-2-ylidene)hydroxylamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the pyrrolidine ring, followed by functionalization with the hydroxylamine group. The final step involves converting the free base into its hydrochloride salt form, which enhances its stability and solubility. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

The biological activity of N-(pyrrolidin-2-ylidene)hydroxylamine hydrochloride has been studied in various cellular and animal models. Preliminary results suggest that it can modulate inflammatory responses by inhibiting key enzymes involved in the production of pro-inflammatory cytokines. Additionally, it has shown promise in reducing oxidative stress, which is implicated in many chronic diseases. These findings highlight the potential therapeutic applications of this compound.

In conclusion, N-(pyrrolidin-2-ylidene strong>)hydrox ylamine hy droch lor ide (CAS No . 14299 -99 -1) is a promis ing com pound with a unique struct ure an d sign ificant pharma col ogical p roperties . Its versatility an d potential app lications i n medicinal ch emistry make i t a valuable subj ect for furthe r stu dies . As rese arch continue s to e xplore its bi ological act iv ity an d synthe tic po ssibilities , i t is pre dict able tha t thi s compoun d will play an im port ant role i n future drug de velopme nt efforts . p >